Cas no 2172016-23-6 (4-propylthiane-4-carbaldehyde)

• Product Name: 4-propylthiane-4-carbaldehyde
• CAS No: 2172016-23-6
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 5935975
• PubChem ID: 142510341
• Update Time: 2023-12-30

4-propylthiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-propylthiane-4-carbaldehyde
• 2172016-23-6
• EN300-1622502

• Inchi： 1S/C9H16OS/c1-2-3-9(8-10)4-6-11-7-5-9/h8H,2-7H2,1H3
• InChI Key： OHDGFYBILGVPOF-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CCC)CC1

Computed Properties

• Exact Mass: 172.09218630g/mol
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų